5-{[(Difluoromethyl)sulfanyl]methyl}furan-2-carboxylic acid
Overview
Description
5-{[(Difluoromethyl)sulfanyl]methyl}furan-2-carboxylic acid is a chemical compound with the CAS Number: 1000932-45-5 . It has a molecular weight of 208.19 . The IUPAC name for this compound is 5-{[(difluoromethyl)sulfanyl]methyl}-2-furoic acid . It is typically stored at temperatures below -10°C . The physical form of this compound is a powder .
Molecular Structure Analysis
The InChI code for 5-{[(Difluoromethyl)sulfanyl]methyl}furan-2-carboxylic acid is 1S/C7H6F2O3S/c8-7(9)13-3-4-1-2-5(12-4)6(10)11/h1-2,7H,3H2,(H,10,11) . This code provides a specific representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
5-{[(Difluoromethyl)sulfanyl]methyl}furan-2-carboxylic acid is a powder . It is stored at temperatures below -10°C . The compound has a molecular weight of 208.19 .Scientific Research Applications
Chemical Properties
“5-{[(Difluoromethyl)sulfanyl]methyl}furan-2-carboxylic acid” is a chemical compound with the CAS Number: 1000932-45-5 . It has a molecular weight of 208.19 . It is available in powder form .
Antibacterial Activity
Furan derivatives, including “5-{[(Difluoromethyl)sulfanyl]methyl}furan-2-carboxylic acid”, have been found to have significant antibacterial activity . They have been used in the creation of numerous innovative antibacterial agents .
Antimicrobial Drugs
Furan-containing compounds exhibit a wide range of advantageous biological and pharmacological characteristics. They have been employed as medicines in a number of distinct disease areas .
Anti-Ulcer Activity
Furan derivatives have been found to have anti-ulcer activity . This makes them potential candidates for the development of new drugs for the treatment of ulcers .
Diuretic Activity
Furan derivatives have been found to have diuretic activity . This makes them potential candidates for the development of new drugs for the treatment of conditions that require increased urine production .
Muscle Relaxant Activity
Furan derivatives have been found to have muscle relaxant activity . This makes them potential candidates for the development of new drugs for the treatment of conditions that require muscle relaxation .
Anti-Inflammatory, Analgesic, and Antidepressant Activity
Furan derivatives have been found to have anti-inflammatory, analgesic, and antidepressant activity . This makes them potential candidates for the development of new drugs for the treatment of conditions that require these activities .
Anti-Cancer Activity
Furan derivatives have been found to have anti-cancer activity . This makes them potential candidates for the development of new drugs for the treatment of cancer .
Safety and Hazards
The compound has been assigned the GHS07 pictogram . The signal word for this compound is "Warning" . Hazard statements associated with this compound include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
5-(difluoromethylsulfanylmethyl)furan-2-carboxylic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F2O3S/c8-7(9)13-3-4-1-2-5(12-4)6(10)11/h1-2,7H,3H2,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUJDUFZQRQXIQK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(OC(=C1)C(=O)O)CSC(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-{[(Difluoromethyl)sulfanyl]methyl}furan-2-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.